6-Amino-1-benzyl-5-(cyclopentylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• IUPAC Name: 6-amino-1-benzyl-5-(cyclopentylamino)pyrimidine-2,4-dione
• InChI: InChI=1S/C16H20N4O2/c17-14-13(18-12-8-4-5-9-12)15(21)19-16(22)20(14)10-11-6-2-1-3-7-11/h1-3,6-7,12,18H,4-5,8-10,17H2,(H,19,21,22)
• InChI Key: BBROWDOAEYMSLO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC2=C(N(C(=O)NC2=O)CC3=CC=CC=C3)N
• Molecular Formula: C16H20N4O2
• Molecular Weight: 300.36 g/mol

Description

“6-Amino-1-benzyl-5-(cyclopentylamino)-1H-pyrimidine-2,4-dione” is a chemical compound with the molecular formula C16H20N4O2. It has a molecular weight of 300.36.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed based on its molecular formula. For “6-Amino-1-benzyl-5-(cyclopentylamino)-1H-pyrimidine-2,4-dione”, the molecular formula is C16H20N4O2. This suggests that the compound contains 16 carbon atoms, 20 hydrogen atoms, 4 nitrogen atoms, and 2 oxygen atoms.

Scientific Research Applications

Antibacterial Agents

A study described the synthesis and biological evaluation of a series of lactam ring analogs for their antibacterial properties. The analogs were synthesized from specific starting materials, undergoing cyclization and coupling reactions. Among these molecules, certain compounds exhibited potent antibacterial activity, supported by molecular docking studies which suggest their mode of action might involve interaction with specific bacterial enzymes, indicating their potential as antibacterial agents (Putcha A. N. V. Harita et al., 2017).

Heterocyclic Chemistry

Another paper focused on the acylation of a 6-(Methylamino)-5-nitrosopyrimidine, leading to the synthesis of various isoxanthopterin derivatives. This research illustrates the versatility of pyrimidine derivatives in synthesizing complex heterocyclic compounds, contributing to the field of heterocyclic chemistry and offering insights into the synthesis of compounds with potential biological activities (T. Steinlin & A. Vasella, 2009).

Antimicrobial Activity

Research into the synthesis of novel [1,2,4]triazolo[1,5-c]pyrimidines and other derivatives from specific pyrimidine precursors has shown that these compounds possess antimicrobial activity. The study not only expands the chemical diversity of pyrimidine derivatives but also adds to the pool of compounds with potential therapeutic applications against microbial infections (A. El-Agrody et al., 2001).

Synthesis and Characterization

The synthesis and characterization of cyclic dipeptides based on leucine and other amino acids demonstrate the application of pyrimidine derivatives in peptide chemistry. These cyclic dipeptides could have implications in drug design, showcasing the role of pyrimidine derivatives in synthesizing bioactive peptides (V. А. Haidukevich et al., 2020).